3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline

• IUPAC Name: 3-(4-nitrophenyl)-1-pyridin-4-ylbenzo[f]quinoline
• InChI: InChI=1S/C24H15N3O2/c28-27(29)19-8-5-18(6-9-19)23-15-21(17-11-13-25-14-12-17)24-20-4-2-1-3-16(20)7-10-22(24)26-23/h1-15H
• InChI Key: RFCQUSFYQDTPBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=CC(=N3)C4=CC=C(C=C4)[N+](=O)[O-])C5=CC=NC=C5
• Molecular Formula: C24H15N3O2
• Molecular Weight: 377.4 g/mol

Description

3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline, also known as NPBQ, is a synthetic organic compound that belongs to the class of benzoquinoline derivatives. It has been widely studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Scientific Research Applications

3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neuroscience, 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has been studied for its potential as a fluorescent probe for imaging neurons. In drug discovery, 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has been used as a scaffold for the development of novel drugs targeting various diseases.

Mechanism of Action

The exact mechanism of action of 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline is not fully understood, but it is believed to act as an inhibitor of protein kinases, which are enzymes that play a critical role in cell signaling pathways. By inhibiting protein kinases, 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline may disrupt the signaling pathways that contribute to the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has been shown to induce apoptosis, inhibit cell growth and proliferation, and disrupt cell signaling pathways. In neurons, 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has been shown to selectively label certain types of neurons, making it a useful tool for imaging and studying neuronal circuits.

Advantages and Limitations for Lab Experiments

3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline has several advantages for use in lab experiments, including its high potency and selectivity for protein kinases, its fluorescent properties, and its ability to inhibit the growth of cancer cells. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline. One area of interest is the development of novel drugs based on the 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline scaffold for the treatment of various diseases, including cancer and neurological disorders. Another area of interest is the further elucidation of the mechanism of action of 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline, which could lead to a better understanding of its potential therapeutic applications. Additionally, further studies are needed to explore the potential toxic effects of 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline and to optimize its use in lab experiments.

Synthesis Methods

3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline can be synthesized using a variety of methods, including the Pictet-Spengler reaction and the Friedländer synthesis. One common method involves the condensation of 4-nitrobenzaldehyde and 4-pyridinecarboxaldehyde in the presence of a Lewis acid catalyst, such as zinc chloride or aluminum chloride. The resulting intermediate is then cyclized to form 3-(4-nitrophenyl)-1-(4-pyridinyl)benzo[f]quinoline.